Cas no 1364663-43-3 (tert-Butyl 3-(tert-butoxycarbonylamino)-3-cyanopyrrolidine-1-carboxylate)

• Product Name: tert-Butyl 3-(tert-butoxycarbonylamino)-3-cyanopyrrolidine-1-carboxylate
• CAS No: 1364663-43-3
• MF: C₁₅H₂₅N₃O₄
• MW: 311.376703977585
• CID: 3160646
• PubChem ID: 71299208
• Update Time: 2025-06-11

tert-Butyl 3-(tert-butoxycarbonylamino)-3-cyanopyrrolidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-Butyl 3-(tert-butoxycarbonylamino)-3-cyanopyrrolidine-1-carboxylate
• CS-0120457
• tert-butyl 3-cyano-3-[(2-methylpropan-2-yl)oxycarbonylamino]pyrrolidine-1-carboxylate
• F95411
• tert-Butyl3-(tert-butoxycarbonylamino)-3-cyanopyrrolidine-1-carboxylate
• AKOS025403559
• 1-Pyrrolidinecarboxylic acid, 3-cyano-3-[[(1,1-dimethylethoxy)carbonyl]amino]-, 1,1-dimethylethyl ester
• DTXSID701111968
• 1364663-43-3
• tert-Butyl 3-((tert-butoxycarbonyl)amino)-3-cyanopyrrolidine-1-carboxylate

• Inchi： 1S/C15H25N3O4/c1-13(2,3)21-11(19)17-15(9-16)7-8-18(10-15)12(20)22-14(4,5)6/h7-8,10H2,1-6H3,(H,17,19)
• InChI Key： HMAYGCDQNLVYHL-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(N1CCC(C#N)(C1)NC(=O)OC(C)(C)C)=O

Computed Properties

• Exact Mass: 311.18450629g/mol
• Monoisotopic Mass: 311.18450629g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 5
• Complexity: 495
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 91.7Ų

Related Categories

• Catalysts and Inorganic Chemicals Inorganic Compounds Homogeneous non-metal compounds Homogeneous other non-metal compounds

Additional information on tert-Butyl 3-(tert-butoxycarbonylamino)-3-cyanopyrrolidine-1-carboxylate

Introduction to Tert-Butyl 3-(tert-butoxycarbonylamino)-3-cyanopyrrolidine-1-carboxylate (CAS No. 1364663-43-3)

Tert-Butyl 3-(tert-butoxycarbonylamino)-3-cyanopyrrolidine-1-carboxylate (CAS No. 1364663-43-3) is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound, characterized by its intricate molecular structure, plays a crucial role in the synthesis of biologically active molecules and has been extensively studied for its potential applications in drug development.

The molecular formula of Tert-butyl 3-(tert-butoxycarbonylamino)-3-cyanopyrrolidine-1-carboxylate underscores its complexity, featuring a pyrrolidine core substituted with a tert-butoxycarbonyl (Boc) group, a cyanide moiety, and an amino functionality. This unique arrangement not only contributes to its chemical reactivity but also enhances its suitability for various synthetic transformations. The presence of the Boc group, in particular, makes it a valuable intermediate in the protection of amino groups during multi-step syntheses, ensuring high fidelity and yield in pharmaceutical production.

In recent years, the demand for advanced intermediates like Tert-butyl 3-(tert-butoxycarbonylamino)-3-cyanopyrrolidine-1-carboxylate has surged due to the increasing complexity of drug molecules being developed. The compound's ability to serve as a versatile building block has made it indispensable in the synthesis of peptidomimetics and other therapeutic agents. Researchers have leveraged its structural features to develop novel inhibitors and modulators targeting various biological pathways.

One of the most compelling aspects of Tert-butyl 3-(tert-butoxycarbonylamino)-3-cyanopyrrolidine-1-carboxylate is its role in the development of kinase inhibitors. Kinases are enzymes that play a pivotal role in cell signaling and are frequently implicated in diseases such as cancer. By modifying the pyrrolidine core with functional groups like the cyanide and Boc-protected amine, scientists have been able to create highly specific inhibitors that disrupt aberrant signaling pathways. For instance, derivatives of this compound have shown promise in preclinical studies as inhibitors of tyrosine kinases, which are overactive in many forms of cancer.

The synthesis of Tert-butyl 3-(tert-butoxycarbonylamino)-3-cyanopyrrolidine-1-carboxylate involves multi-step organic reactions that highlight the compound's synthetic utility. The process typically begins with the formation of the pyrrolidine ring followed by selective functionalization at the 3-position. The introduction of the cyanide group is achieved through nucleophilic substitution reactions, while the Boc protection is carried out under mild conditions to prevent side reactions. These synthetic strategies underscore the compound's compatibility with various reaction conditions and its ability to undergo multiple transformations without degradation.

Recent advancements in computational chemistry have further enhanced the understanding of how Tert-butyl 3-(tert-butoxycarbonylamino)-3-cyanopyrrolidine-1-carboxylate interacts with biological targets. Molecular modeling studies have revealed that the compound can bind to protein pockets with high affinity, making it an excellent scaffold for drug design. These insights have guided researchers in optimizing lead compounds for better pharmacokinetic properties and reduced toxicity profiles.

The pharmaceutical industry has also explored the use of Tert-butyl 3-(tert-butoxycarbonylamino)-3-cyanopyrrolidine-1-carboxylate in combination therapies. By pairing it with other bioactive molecules, researchers aim to achieve synergistic effects that enhance therapeutic outcomes. For example, studies have shown that when used alongside small-molecule kinase inhibitors, this compound can improve treatment efficacy by targeting multiple pathways simultaneously.

In conclusion, Tert-butyl 3-(tert-butoxycarbonylamino)-3-cyanopyrrolidine-1-carboxylate represents a significant advancement in pharmaceutical chemistry. Its unique structural features and synthetic versatility make it an invaluable tool for drug development. As research continues to uncover new applications for this compound, its importance in medicinal chemistry is likely to grow even further.